3-(Chlorodifluoromethoxy)-phenylacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Chlorodifluoromethoxy)-phenylacetonitrile (CFMPA) is a compound of interest to many scientists due to its unique properties and potential applications in a variety of fields. CFMPA is a halogenated hydroxy-nitrile, a type of organic compound that has been studied for its potential use in organic synthesis, pharmaceuticals, and other areas of research.
Scientific Research Applications
3-(Chlorodifluoromethoxy)-phenylacetonitrile has been studied for its potential use in a variety of scientific research applications. It has been used as a reagent for the synthesis of various organic compounds, such as amides and esters. Additionally, this compound has been studied for its potential use as a catalyst in organic synthesis, as well as its potential to be used as a ligand in coordination chemistry.
Mechanism of Action
The mechanism of action of 3-(Chlorodifluoromethoxy)-phenylacetonitrile is not yet fully understood. However, it is believed that this compound acts as a nucleophile, reacting with electrophilic functional groups to form covalent bonds. Additionally, this compound has been shown to be a strong acid, which may explain its ability to act as a catalyst in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that this compound may have potential applications in the treatment of certain diseases, such as cancer. Additionally, this compound has been studied for its potential use in drug delivery systems, as it has been shown to be able to penetrate cell membranes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(Chlorodifluoromethoxy)-phenylacetonitrile in lab experiments is its low cost and easy availability. Additionally, this compound is a relatively stable compound, which makes it suitable for use in a variety of lab experiments. However, this compound is a relatively reactive compound, which can make it difficult to use in certain experiments. Additionally, this compound is a highly toxic compound, and should be handled with caution in the laboratory.
Future Directions
Given the potential applications of 3-(Chlorodifluoromethoxy)-phenylacetonitrile, there are many potential future directions for research. One potential area of research is the development of new methods for synthesizing this compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications in medicine and drug delivery systems. Additionally, further research into the mechanism of action of this compound could lead to new insights into its potential uses in organic synthesis. Finally, further research into the advantages and limitations of using this compound in lab experiments could lead to improved methods for utilizing this compound in the laboratory.
Synthesis Methods
3-(Chlorodifluoromethoxy)-phenylacetonitrile can be synthesized via a two-step reaction sequence. The first step involves the reaction of phenylacetonitrile with trifluoromethanesulfonyl chloride to form the intermediate product trifluoromethanesulfonamide. The second step involves the reaction of the intermediate product with chlorodifluoromethane to form the desired product, this compound.
properties
IUPAC Name |
2-[3-[chloro(difluoro)methoxy]phenyl]acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF2NO/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHRRRASVGDRIDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)Cl)CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.